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Compound of Interest

Compound Name:
5-Bromo-2-

(dimethylamino)pyrimidine

Cat. No.: B1281550 Get Quote

This guide provides critical safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with 5-Bromo-2-(dimethylamino)pyrimidine.

Adherence to these procedures is vital for ensuring personal safety and environmental

protection.

Hazard Identification: 5-Bromo-2-(dimethylamino)pyrimidine is classified as a hazardous

substance. Key hazards include:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Quantitative Data Summary
Property Value Source

Molecular Formula C₆H₈BrN₃ [1]

CAS Number 38696-21-8 [1]

GHS Hazard Statements H315, H319, H335 [1]
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The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All

PPE should meet established standards such as those from NIOSH (US) or EN (EU).

Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield should be worn

where there is a splash

hazard.

NIOSH (US) or EN 166 (EU)

approved.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or a complete suit

protecting against chemicals.

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.

Respiratory Protection

A NIOSH-approved respirator

is required if dust or aerosols

may be generated. Work

should be conducted in a

chemical fume hood.

NIOSH (US) or EN 143 (EU)

approved.

Operational Plan: Step-by-Step Handling Procedure
A systematic procedure minimizes the risk of exposure and contamination.

Step 1: Preparation

Ensure a Safety Data Sheet (SDS) for 5-Bromo-2-(dimethylamino)pyrimidine is

accessible.

Verify that a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) and

reagents.

Ensure an emergency eye wash station and safety shower are readily accessible.[1]
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Step 2: Donning PPE

Put on a lab coat, followed by safety glasses or goggles.

Don the appropriate respirator if required.

Finally, put on chemical-resistant gloves.

Step 3: Chemical Handling

Conduct all manipulations of 5-Bromo-2-(dimethylamino)pyrimidine inside a certified

chemical fume hood to minimize inhalation exposure.

Avoid generating dust.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the handling area.[1]

Step 4: Post-Handling

Decontaminate all work surfaces and equipment after use.

Properly remove and dispose of contaminated PPE.

Wash hands thoroughly with soap and water after handling.[1]

First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical

advice/attention.[1]

Skin Contact
Wash off with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[1]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth out with water. Get medical

advice/attention.[1]

Disposal Plan
Proper disposal of 5-Bromo-2-(dimethylamino)pyrimidine and its containers is crucial to

prevent environmental contamination.

Waste Collection: Collect all waste containing 5-Bromo-2-(dimethylamino)pyrimidine in a

designated, compatible, and clearly labeled hazardous waste container.

Waste Segregation: Do not mix with incompatible waste streams.

Disposal Method: Disposal must be handled by a licensed hazardous waste disposal

company. The recommended method for halogenated organic compounds is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Regulations: All disposal activities must comply with local, regional, and national hazardous

waste regulations.
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Workflow for Safe Handling of 5-Bromo-2-
(dimethylamino)pyrimidine
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromo-2-
(dimethylamino)pyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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